2H-Pyrazino[2,1-b]quinazoline-3,6(1H,4H)-dione

• IUPAC Name: 2,4-dihydro-1H-pyrazino[2,1-b]quinazoline-3,6-dione
• InChI: InChI=1S/C11H9N3O2/c15-10-6-14-9(5-12-10)13-8-4-2-1-3-7(8)11(14)16/h1-4H,5-6H2,(H,12,15)
• InChI Key: XCGAFKFEQBESQR-UHFFFAOYSA-N
• Canonical SMILES: C1C2=NC3=CC=CC=C3C(=O)N2CC(=O)N1
• Molecular Formula: C11H9N3O2
• DSSTOX Substance ID: DTXSID40458344
• Molecular Weight: 215.21 g/mol
• CAS RN: 651043-51-5

Description

2H-Pyrazino[2,1-b]quinazoline-3,6(1H,4H)-dione is a derivative of quinazoline, a nitrogen-containing heterocyclic compound. Quinazoline and its derivatives have received significant attention due to their wide range of biopharmaceutical activities. They are considered important for the synthesis of molecules with diverse physiological significance and pharmacological utility.

Synthesis Analysis

Quinazolinone and quinazolinone derivatives, which include 2H-Pyrazino[2,1-b]quinazoline-3,6(1H,4H)-dione, can be synthesized through various methods. For instance, quinazolin-4(3H)-one was synthesized by the reaction of anthranilic acid with excess formamide at 120°C in open air. This is also known as the Niementowski reaction.

Scientific Research Applications

Stereochemical Analysis

• Asymmetric Alkylation : The stereochemical aspects of 2H-Pyrazino[2,1-b]quinazoline-3,6(1H,4H)-dione have been explored. Specifically, the impact of substituting a methyl group with an isopropyl group in this compound has been shown to improve stereoselective alkylation at C-1. This finding is significant for understanding the stereogenic properties of the compound (Buenadicha, Avendaño, & Söllhuber, 1998).

Chemical Reactivity

• Electrophilic Glycine Template : Investigations into the reactivity of 2H-Pyrazino[2,1-b]quinazoline-3,6(1H,4H)-dione derivatives have revealed that certain modifications, like converting it into a cis-tosylate, can influence its role as an electrophilic glycine template. This highlights its potential utility in synthetic chemistry (Martín-Santamaría, Espada, & Avendaño, 1999).

Biological Activity

• Antitumor Activity : Fungal-derived quinazolines, including those with a 2H-Pyrazino[2,1-b]quinazoline-3,6-dione core, have shown promising antitumor activities. This highlights the compound's potential in the development of novel anticancer drug leads (Long et al., 2021).

Synthetic Applications

• Microwave-Assisted Synthesis : A microwave-promoted synthetic strategy for this compound forms the core scaffold common to several families of alkaloids with significant biological activities. This technique demonstrates an efficient method for synthesizing complex organic molecules, including potential drug candidates (Liu et al., 2005).